![molecular formula C19H21NO2 B5758784 4-(3,4-dimethylphenyl)-N-(4-methylphenyl)-4-oxobutanamide](/img/structure/B5758784.png)
4-(3,4-dimethylphenyl)-N-(4-methylphenyl)-4-oxobutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3,4-dimethylphenyl)-N-(4-methylphenyl)-4-oxobutanamide, also known as Dibenzoylmethane (DBM), is a synthetic compound that belongs to the class of chalcones. DBM is a yellow crystalline powder that is soluble in organic solvents. DBM has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of DBM is not fully understood. However, it is believed that DBM exerts its therapeutic effects by modulating various signaling pathways. DBM has been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer. DBM also activates the Nrf2 pathway, which is involved in antioxidant defense.
Biochemical and Physiological Effects:
DBM has been shown to have several biochemical and physiological effects. DBM has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. DBM has also been shown to reduce oxidative stress by increasing the expression of antioxidant enzymes. DBM has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Advantages and Limitations for Lab Experiments
DBM has several advantages for lab experiments. DBM is stable and can be easily synthesized. DBM is also soluble in organic solvents, which makes it easy to work with. However, DBM has some limitations for lab experiments. DBM is relatively insoluble in water, which limits its use in aqueous systems. DBM is also relatively expensive, which can limit its use in large-scale experiments.
Future Directions
There are several future directions for research on DBM. One area of research is the development of novel analogs of DBM with improved therapeutic properties. Another area of research is the study of the pharmacokinetics and pharmacodynamics of DBM. Finally, the development of novel drug delivery systems for DBM could enhance its therapeutic potential.
Conclusion:
In conclusion, DBM is a synthetic compound with potential therapeutic applications. DBM has been extensively studied for its anti-inflammatory, antioxidant, and anticancer properties. DBM exerts its therapeutic effects by modulating various signaling pathways. DBM has several advantages for lab experiments, but also has some limitations. Future research on DBM could lead to the development of novel therapeutics with improved properties.
Synthesis Methods
DBM can be synthesized by the condensation reaction between benzoyl chloride and acetone in the presence of a catalyst. The reaction is carried out under reflux conditions, and the product is purified by recrystallization.
Scientific Research Applications
DBM has been extensively studied for its potential therapeutic applications. DBM has been shown to have anti-inflammatory, antioxidant, and anticancer properties. Studies have shown that DBM can inhibit the growth of cancer cells by inducing apoptosis, inhibiting angiogenesis, and modulating the immune system.
Properties
IUPAC Name |
4-(3,4-dimethylphenyl)-N-(4-methylphenyl)-4-oxobutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO2/c1-13-4-8-17(9-5-13)20-19(22)11-10-18(21)16-7-6-14(2)15(3)12-16/h4-9,12H,10-11H2,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVGLBDZSCOHZSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CCC(=O)C2=CC(=C(C=C2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.